![molecular formula C13H11F2NO2S B239611 N-(2,5-difluorophenyl)(phenyl)methanesulfonamide](/img/structure/B239611.png)
N-(2,5-difluorophenyl)(phenyl)methanesulfonamide
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Overview
Description
N-(2,5-difluorophenyl)(phenyl)methanesulfonamide, also known as DFPMS, is a chemical compound that has gained significant attention in scientific research due to its various biological activities. DFPMS is a sulfonamide derivative that has been synthesized using different methods.
Mechanism of Action
N-(2,5-difluorophenyl)(phenyl)methanesulfonamide exerts its biological effects by inhibiting the activity of carbonic anhydrase IX (CA IX), which is overexpressed in various cancer cells. CA IX plays a crucial role in tumor growth and survival by regulating the pH of the tumor microenvironment. This compound also inhibits the production of inflammatory cytokines by inhibiting the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of various inflammatory genes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. This compound also inhibits the migration and invasion of cancer cells by inhibiting the activity of matrix metalloproteinases (MMPs). Moreover, this compound has been found to have anti-angiogenic effects by inhibiting the production of vascular endothelial growth factor (VEGF), a protein that promotes the formation of new blood vessels.
Advantages and Limitations for Lab Experiments
N-(2,5-difluorophenyl)(phenyl)methanesulfonamide has several advantages for lab experiments, including its high solubility in water and organic solvents, stability at room temperature, and low toxicity. However, this compound has some limitations, such as its low yield during synthesis and its relatively high cost compared to other sulfonamide derivatives.
Future Directions
N-(2,5-difluorophenyl)(phenyl)methanesulfonamide has the potential for further research in various areas. Firstly, it can be studied for its anti-cancer effects on other types of cancer, such as prostate and pancreatic cancer. Secondly, this compound can be modified to improve its potency and selectivity towards CA IX. Thirdly, this compound can be used as a lead compound for the development of new anti-inflammatory and antibacterial drugs. Lastly, this compound can be studied for its potential as a diagnostic tool for cancer imaging, as CA IX is overexpressed in various cancer cells.
Conclusion:
In conclusion, this compound is a sulfonamide derivative that has gained significant attention in scientific research due to its various biological activities. This compound inhibits the growth of cancer cells, has anti-inflammatory and antibacterial effects, and inhibits the activity of CA IX and NF-κB. This compound has several advantages for lab experiments but also has some limitations. Further research on this compound can lead to the development of new drugs for cancer, inflammation, and bacterial infections, as well as its potential as a diagnostic tool for cancer imaging.
Synthesis Methods
N-(2,5-difluorophenyl)(phenyl)methanesulfonamide can be synthesized using various methods, including the reaction of 2,5-difluoroaniline with benzenesulfonyl chloride in the presence of a base. Another method involves the reaction of 2,5-difluoroaniline with benzenesulfonyl chloride in the presence of a catalyst. The yield of this compound using these methods ranges from 60-80%.
Scientific Research Applications
N-(2,5-difluorophenyl)(phenyl)methanesulfonamide has been studied for its biological activities, such as anti-inflammatory, anti-cancer, and anti-bacterial properties. It has been shown to inhibit the growth of various cancer cells, including breast, lung, and colon cancer. This compound has also been found to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. Moreover, this compound has been shown to have antibacterial activity against gram-positive bacteria.
properties
Molecular Formula |
C13H11F2NO2S |
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Molecular Weight |
283.3 g/mol |
IUPAC Name |
N-(2,5-difluorophenyl)-1-phenylmethanesulfonamide |
InChI |
InChI=1S/C13H11F2NO2S/c14-11-6-7-12(15)13(8-11)16-19(17,18)9-10-4-2-1-3-5-10/h1-8,16H,9H2 |
InChI Key |
RNSWSPZJOBKPMJ-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CS(=O)(=O)NC2=C(C=CC(=C2)F)F |
Canonical SMILES |
C1=CC=C(C=C1)CS(=O)(=O)NC2=C(C=CC(=C2)F)F |
Origin of Product |
United States |
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